Cas no 299927-10-9 (Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate)

• Product Name: Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate
• CAS No: 299927-10-9
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 4643600
• Update Time: 2025-10-31

Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-1-phenyl-1H-benzo[d]imidazole-5-carboxylate
• 1H-Benzimidazole-5-carboxylic acid, 2-methyl-1-phenyl-, methyl ester
• Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate

• Inchi： 1S/C16H14N2O2/c1-11-17-14-10-12(16(19)20-2)8-9-15(14)18(11)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： KUFKQELIHBOUEA-UHFFFAOYSA-N
• SMILES： C1(C)N(C2=CC=CC=C2)C2=CC=C(C(OC)=O)C=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate

Research Brief on Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate (CAS: 299927-10-9): Recent Advances and Applications

Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate (CAS: 299927-10-9) is a benzodiazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial therapies. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate, focusing on its role as a kinase inhibitor. The research demonstrated that modifications at the 2-methyl and 5-carboxylate positions significantly influence its binding affinity to specific kinase targets, such as EGFR and VEGFR2. These findings suggest that this compound could serve as a promising lead for developing targeted cancer therapies, particularly in tumors with dysregulated kinase signaling pathways.

In addition to its kinase inhibitory properties, recent research has explored the antimicrobial potential of Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit efflux pump mechanisms, thereby enhancing the efficacy of conventional antibiotics.

Another area of growing interest is the compound's application in neurodegenerative disease research. Preliminary data from a 2024 preclinical study indicated that Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate derivatives could modulate neuroinflammatory pathways by inhibiting microglial activation and reducing pro-inflammatory cytokine release. These findings open new avenues for developing therapeutics for conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a critical role.

The synthesis and scalability of Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate have also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an optimized, green chemistry approach for its large-scale production, utilizing catalytic methods that reduce waste and improve yield. This advancement addresses previous challenges in manufacturing and could facilitate broader adoption of this compound in pharmaceutical development.

In conclusion, Methyl 2-methyl-1-phenyl-1,3-benzodiazole-5-carboxylate (CAS: 299927-10-9) represents a multifaceted compound with significant potential across various therapeutic areas. Its unique chemical structure and biological activities make it a valuable scaffold for drug discovery, while recent advances in synthesis methodologies enhance its practical applicability. Future research should focus on further elucidating its mechanisms of action and exploring its potential in combination therapies and personalized medicine approaches.